Cas no 17635-44-8 (3,4,5-tribromo-1H-pyrazole)

3,4,5-tribromo-1H-pyrazole structure
3,4,5-tribromo-1H-pyrazole structure
Product Name:3,4,5-tribromo-1H-pyrazole
CAS No:17635-44-8
MF:C3HBr3N2
MW:304.765437841415
MDL:MFCD00040248
CID:50828
PubChem ID:627674
Update Time:2025-04-18

3,4,5-tribromo-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 3,4,5-Tribromo-1H-pyrazole
    • 3,4,5-Tribromopyrazole
    • 3,4,5-Tribromopyrazo
    • 3,4,5-Tribromopyrazol
    • 3,4,5-Tribromopyrazole, 97+%
    • 3,4,5-TribroMo-1H-pyrazole, 97%, 97%
    • 1H-Pyrazole, 3,4,5-tribromo-
    • TXQKCKQJBGFUBF-UHFFFAOYSA-N
    • Pyrazole, 3,4,5-tribromo-
    • 3,4,5-Tribromo pyrazole
    • KSC497I1H
    • 3,4,5-Tribromo-1H-pyrazole #
    • STK328056
    • SBB054441
    • BBL100174
    • AM81994
    • RP06854
    • R331
    • SY007965
    • EN300-117519
    • 17635-44-8
    • MFCD00040248
    • CS-W002185
    • AS-15913
    • T2777
    • W-206237
    • FT-0614127
    • CCG-2020
    • AKOS015900699
    • SCHEMBL174622
    • AC-4813
    • DTXSID30347899
    • DB-021818
    • 3,4,5-Tribromo-1H-pyrazole;
    • 3,4,5-tribromo-1H-pyrazole
    • MDL： MFCD00040248
    • Inchi： 1S/C3HBr3N2/c4-1-2(5)7-8-3(1)6/h(H,7,8)
    • InChI Key： TXQKCKQJBGFUBF-UHFFFAOYSA-N
    • SMILES： BrC1C(=NNC=1Br)Br
    • BRN： 113501

Computed Properties

  • Exact Mass: 301.76900
  • Monoisotopic Mass: 301.768986
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 88.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3
  • Topological Polar Surface Area: 28.7

Experimental Properties

  • Color/Form: Pale yellow crystalline powder
  • Density: 2.782 g/cm3
  • Melting Point: 186.0 to 190.0 deg-C
  • Boiling Point: 381.5°C at 760 mmHg
  • Flash Point: 184.5℃
  • Refractive Index: 1.689
  • Water Partition Coefficient: Insoluble in water. Soluble in Chloroform.
  • PSA: 28.68000
  • LogP: 2.69720
  • Solubility: Uncertain

3,4,5-tribromo-1H-pyrazole Security Information

3,4,5-tribromo-1H-pyrazole Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3,4,5-tribromo-1H-pyrazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
067382-1g
3,4,5-Tribromo-1H-pyrazole
 17635-44-8 97%
1g
 ￡10.00 2022-03-01
Fluorochem
067382-10g
3,4,5-Tribromo-1H-pyrazole
 17635-44-8 97%
10g
 ￡17.00 2022-03-01
Fluorochem
067382-25g
3,4,5-Tribromo-1H-pyrazole
 17635-44-8 97%
25g
 ￡35.00 2022-03-01
Fluorochem
067382-100g
3,4,5-Tribromo-1H-pyrazole
 17635-44-8 97%
100g
 ￡123.00 2022-03-01
Fluorochem
067382-250g
3,4,5-Tribromo-1H-pyrazole
 17635-44-8 97%
250g
 ￡288.00 2022-03-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
T132431-100g
3,4,5-tribromo-1H-pyrazole
 17635-44-8 ≥95.0%
100g
 ¥949.90 2023-08-31
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
T132431-25g
3,4,5-tribromo-1H-pyrazole
 17635-44-8 ≥95.0%
25g
 ¥299.90 2023-08-31
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
T132431-5g
3,4,5-tribromo-1H-pyrazole
 17635-44-8 ≥95.0%
5g
 ¥79.90 2023-08-31
Ambeed
A246666-5g
3,4,5-Tribromopyrazole
 17635-44-8 98%
5g
 $13.0 2024-04-22
Ambeed
A246666-10g
3,4,5-Tribromopyrazole
 17635-44-8 98%
10g
 $16.0 2024-04-22

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